Cas no 22841-96-9 (3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine)
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with chloro and methyl substituents. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to stability and lipophilicity. Its rigid aromatic system is advantageous for designing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound’s high purity and consistent quality ensure reliable performance in research and industrial applications. Its versatility in cross-coupling and functionalization reactions underscores its utility in advanced organic synthesis.
![3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine structure](https://ossimg.kuujia.com/scimg/23000/22841-96-9x500.png)
22841-96-9 structure
Product Name:3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine
CAS No:22841-96-9
MF:C7H6ClN3
MW:167.595639705658
CID:5695170
PubChem ID:55267541
Update Time:2025-05-28
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties
Names and Identifiers
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- 22841-96-9
- 1,2,4-Triazolo[4,3-a]pyridine, 3-chloro-7-methyl-
- EN300-733255
- AKOS006313538
- 3-chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine
- DTXSID301234285
- 3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine
-
- Inchi： 1S/C7H6ClN3/c1-5-2-3-11-6(4-5)9-10-7(11)8/h2-4H,1H3
- InChI Key： XKWXACJRWUKNRR-UHFFFAOYSA-N
- SMILES： ClC1=NN=C2C=C(C)C=CN21
Computed Properties
- Exact Mass: 167.0250249g/mol
- Monoisotopic Mass: 167.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 30.2Ų
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-733255-1.0g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine |
22841-96-9 | 1g |
$0.0 | 2023-06-06 |
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-a]pyridine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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